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Compound of Interest

Compound Name: Bibn 99

Cat. No.: B1666969 Get Quote

These application notes provide detailed protocols for the preparation and use of BIBN 4096

BS (also known as Olcegepant or BIBN 99), a potent and selective non-peptide antagonist of

the calcitonin gene-related peptide (CGRP) receptor, for research experiments.

Chemical Properties
BIBN 4096 BS is a crucial tool for studying the role of CGRP in various physiological and

pathological processes, particularly in migraine research.[1][2][3]

Property Value Reference

Synonyms
Olcegepant, BIBN 4096,

BIBN4096BS
[3][4]

Molecular Formula C₃₈H₄₇Br₂N₉O₅ [5]

Molecular Weight 869.65 g/mol [5]

Purity ≥95% (HPLC) [5]

CAS Number 204697-65-4 [5]

Storage

Store powder at -20°C. Store

stock solutions at -80°C for up

to one year.

[4]
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Solubility Data
The solubility of BIBN 4096 BS is a critical factor in the preparation of stock solutions for

experimental use.

Solvent Maximum Concentration Reference

DMSO 50 mM (43.48 mg/mL) [5]

2 eq. HCl 50 mM (43.48 mg/mL) [5]

Water Insoluble [4]

Ethanol Insoluble [4]

Stock Solution Preparation Protocols
Proper dissolution and storage of BIBN 4096 BS are essential for maintaining its activity and

ensuring reproducible experimental results. Aliquoting stock solutions is recommended to avoid

repeated freeze-thaw cycles.[4]

Protocol 1: Preparation of a 50 mM Stock Solution in DMSO

This protocol is suitable for most in vitro cell-based assays.

Materials:

BIBN 4096 BS powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Procedure:

Weigh the Compound: Accurately weigh the desired amount of BIBN 4096 BS powder. For

example, to prepare 1 mL of a 50 mM stock solution, weigh out 43.48 mg.
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Add Solvent: Add the calculated volume of fresh, anhydrous DMSO to the vial containing the

BIBN 4096 BS powder. For a 50 mM solution, if you start with 43.48 mg of the compound,

you would add 1 mL of DMSO.

Dissolve: Vortex or sonicate the solution gently until the compound is completely dissolved.

Ensure no particulates are visible.

Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes in sterile tubes.

Store the aliquots at -80°C.

Protocol 2: Preparation of a 100 mM Stock Solution in 0.1 M HCl

This protocol provides an alternative to DMSO for specific experimental needs.

Materials:

BIBN 4096 BS powder

0.1 M Hydrochloric Acid (HCl)

Sodium Hydroxide (NaOH) for pH adjustment

Sterile, purified water

Sterile microcentrifuge tubes or vials

Procedure:

Weigh the Compound: Weigh the required mass of BIBN 4096 BS powder.

Initial Dissolution: Dissolve the powder in a small volume of 0.1 M HCl.[6]

pH Adjustment: Carefully adjust the pH of the solution to 7.0 using NaOH.[6]

Final Volume: Add sterile, purified water to reach the final desired concentration of 100 mM.

[6]

Aliquot and Store: Aliquot the stock solution and store at -20°C as frozen aliquots.[6]
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Protocol 3: Preparation of a Vehicle for In Vivo Administration

This protocol describes the preparation of a solvent mixture suitable for intracerebroventricular

or systemic administration in animal models.

Materials:

BIBN 4096 BS powder

DMSO

PEG300

Tween 80

0.9% Saline

Procedure:

Prepare the Vehicle: Create a vehicle solution consisting of 10% DMSO, 40% PEG300, 5%

Tween 80, and 45% saline.[7]

Dissolve the Compound: Dissolve the BIBN 4096 BS powder directly into the prepared

vehicle to achieve the desired final concentration (e.g., 0.01 µg/µL for intracerebroventricular

injection in a rat model).[7]

Ensure Homogeneity: Vortex or mix thoroughly to ensure the compound is completely

dissolved and the solution is homogeneous.

Use Immediately: It is recommended to use the freshly prepared solution for in vivo

experiments.

Experimental Protocols
Protocol 4: General Protocol for In Vitro CGRP Receptor Antagonism Assay (e.g., cAMP

Measurement)
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This protocol outlines the use of BIBN 4096 BS to antagonize CGRP-induced cyclic AMP

(cAMP) production in a cell line expressing the CGRP receptor (e.g., SK-N-MC cells).

Materials:

BIBN 4096 BS stock solution (e.g., 50 mM in DMSO)

Appropriate cell culture medium

CGRP peptide (agonist)

Cells expressing CGRP receptors (e.g., SK-N-MC or L6 cells)[6]

cAMP assay kit

Procedure:

Cell Seeding: Seed the cells in appropriate culture plates and grow to the desired confluency.

Prepare Working Solutions: Prepare serial dilutions of the BIBN 4096 BS stock solution in

the cell culture medium to achieve the desired final concentrations for the experiment. Note

that the final DMSO concentration should be kept low (typically <0.1%) to avoid solvent-

induced artifacts.

Pre-incubation with Antagonist: Remove the culture medium from the cells and add the

medium containing the various concentrations of BIBN 4096 BS. Incubate the cells for 30 to

60 minutes.[6]

Agonist Stimulation: Add increasing concentrations of the CGRP agonist to the cells in the

continued presence of BIBN 4096 BS.

Incubation: Incubate for a specified time (e.g., 5 minutes) to allow for cAMP production.[6]

Cell Lysis and cAMP Measurement: Terminate the reaction and lyse the cells according to

the cAMP assay kit manufacturer's instructions. Measure the intracellular cAMP levels.

Data Analysis: Plot the CGRP concentration-response curves in the absence and presence

of different concentrations of BIBN 4096 BS to determine the antagonist's potency (e.g., by
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calculating the pA₂ value from a Schild plot).[6]

Visualizations
CGRP Signaling Pathway and BIBN 4096 BS Inhibition
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Caption: CGRP binds to its receptor, activating pathways like cAMP/PKA, leading to pain

signaling. BIBN 4096 BS blocks this interaction.

Experimental Workflow for In Vitro Antagonism Assay
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Caption: Workflow for an in vitro CGRP antagonism assay using BIBN 4096 BS, from

preparation to data analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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